8-(benzyl(methyl)amino)-7-(2-ethoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-[benzyl(methyl)amino]-7-(2-ethoxyethyl)-3-methylpurine-2,6-dione
• InChI: InChI=1S/C18H23N5O3/c1-4-26-11-10-23-14-15(22(3)18(25)20-16(14)24)19-17(23)21(2)12-13-8-6-5-7-9-13/h5-9H,4,10-12H2,1-3H3,(H,20,24,25)
• InChI Key: UTWPYWJRHDFHIZ-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=C(N=C1N(C)CC3=CC=CC=C3)N(C(=O)NC2=O)C
• Molecular Formula: C18H23N5O3
• Molecular Weight: 357.4 g/mol

Description

8-(benzyl(methyl)amino)-7-(2-ethoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione, commonly known as BAM, is a small molecule that has been extensively studied for its potential therapeutic applications. BAM belongs to the class of purine analogs, which are known to exhibit antiviral, anticancer, and immunomodulatory properties.

Scientific Research Applications

Structural Characterization and Synthetic Approaches

• Crystal Structure Analysis : The crystallographic analysis of purine derivatives, including those similar to the mentioned compound, reveals their typical geometry. These studies provide insights into the molecular conformation, ring inclinations, and hydrogen bonding patterns essential for understanding the compound's reactivity and interaction with biological targets (Karczmarzyk et al., 1995).

• Synthesis and Biological Activity : Research on novel synthesized compounds, including purines, focuses on evaluating their biological activities, such as hypoglycemic and hypolipidemic effects in models like genetically diabetic mice. These studies aim to identify candidates for further pharmacological evaluation, highlighting the methodological advances in purine chemistry and its relevance to therapeutic discovery (Kim et al., 2004).

• Protective Groups in Synthesis : The utilization of protective groups like thietanyl for the synthesis of 8-substituted 1-benzyl-3-methyl-3,7-dihydro-1H-purine-2,6-diones is crucial for achieving specific substitutions without undesired modifications. This approach demonstrates the importance of protective strategies in the synthesis of complex molecules (Khaliullin & Shabalina, 2020).

Pharmacological Applications

• Analgesic Activity : Studies on 8-methoxy-1,3-dimethyl-2,6-dioxo-purin-7-yl derivatives explore their potential as analgesic and anti-inflammatory agents. By evaluating their effects in vivo, researchers can identify compounds with significant activity, potentially leading to the development of new pain management therapies (Zygmunt et al., 2015).

• Multitarget Drugs for Neurodegenerative Diseases : The design of 8-benzyl-substituted tetrahydropyrazino[2,1-f]purinediones as water-soluble tricyclic xanthine derivatives highlights their evaluation as adenosine receptor antagonists and monoamine oxidase inhibitors. Such multitarget drugs are promising for treating neurodegenerative diseases, offering a potential advantage over single-target therapeutics (Brunschweiger et al., 2014).